methyl 5-benzamido-2-[(2Z)-2-[(3,4-dichlorophenyl)methoxyimino]ethyl]-6-oxopyran-3-carboxylate

• IUPAC Name: methyl 5-benzamido-2-[(2Z)-2-[(3,4-dichlorophenyl)methoxyimino]ethyl]-6-oxopyran-3-carboxylate
• InChI: InChI=1S/C23H18Cl2N2O6/c1-31-22(29)16-12-19(27-21(28)15-5-3-2-4-6-15)23(30)33-20(16)9-10-26-32-13-14-7-8-17(24)18(25)11-14/h2-8,10-12H,9,13H2,1H3,(H,27,28)/b26-10-
• InChI Key: FGIBWDGXHFPBLG-KALUYTGESA-N
• Canonical SMILES: COC(=O)C1=C(OC(=O)C(=C1)NC(=O)C2=CC=CC=C2)CC=NOCC3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: COC(=O)C1=C(OC(=O)C(=C1)NC(=O)C2=CC=CC=C2)C/C=N\OCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C23H18Cl2N2O6
• Molecular Weight: 489.3 g/mol

Description

“Methyl 5-benzamido-2-[(2Z)-2-[(3,4-dichlorophenyl)methoxyimino]ethyl]-6-oxopyran-3-carboxylate” is a chemical compound. It is used for pharmaceutical testing. The Real Time Predictor can calculate its estimated physicochemical property data based on the reliable QSPR and ANN.

Scientific Research Applications

Synthesis and Crystal Structures

The study by Kranjc et al. (2012) explores the synthesis and crystal structures of compounds structurally related to the one you're interested in. It discusses the crystallization as centrosymmetric hydrogen-bonded dimers facilitated by N–H···O interactions. These compounds are highlighted for their significance in various ring transformations, pointing to potential applications in materials science and molecular engineering (Kranjc, Juranovič, Kočevar, & Perdih, 2012).

Synthetic Routes and Chemical Reactions

Machado et al. (2011) developed a method for synthesizing ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation, demonstrating high regioselectivity and efficiency. This research indicates the compound's relevance in synthetic chemistry, especially in the context of enhancing reaction conditions and regioselectivity, which could be useful in pharmaceutical chemistry and the development of new materials (Machado, Lima, Rotta, Bonacorso, Zanatta, & Martins, 2011).

Biological Activity and Medicinal Chemistry

Research by Albericio and Bárány (2009) on the development of polymer-supported benzylamides for peptide synthesis underlines the importance of such compounds in facilitating the synthesis of peptides. This could suggest potential applications in drug development and the synthesis of biologically active molecules, where the compound might play a role in creating new therapeutic agents (Albericio & Bárány, 2009).

Advanced Materials and Chemical Engineering

The work of Ikemoto et al. (2005) on synthesizing an orally active CCR5 antagonist showcases the compound's relevance in the development of new pharmaceutical agents. This research presents a practical method for synthesizing complex molecules, which could be related to the chemical processes involved in manipulating the compound for medical applications (Ikemoto, Ito, Nishiguchi, Miura, & Tomimatsu, 2005).